Cas no 713-45-1 (1-[4-(trifluoromethyl)phenyl]propan-2-one)

1-[4-(trifluoromethyl)phenyl]propan-2-one Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)propan-2-one
• 1-[4-(trifluoromethyl)phenyl]propan-2-one
• 1-(4-(trifluromethyl)phenyl)propan-2-one
• 1-[(4-trifluoromethyl)phenyl]-2-propanone
• 4-trifluoromethylphenylacetone
• ANW-60934
• CL9159
• CTK8B8634
• p-Trifluoromethylphenylacetone
• SureCN265118
• 1-[4-(Trifluoromethyl)phenyl]acetone
• BCP27077
• 1076AC
• NE46077
• ST24021078
• 2-Propanone, 1-[4-(trifluoromethyl)phenyl]-
• Z1357902401
• Methyl 3-trifluoromethylbenzyl ketone
• DS-17314
• AKOS011394854
• SY116630
• 1-(4-(trifluoromethyl)phenyl)propan-2-one
• 713-45-1
• 4-TRIFLUOROMETHYLPHENYLACETONE
• 2-Propanone, (alpha,alpha,alpha-trifluoro-p-tolyl)-
• 7H76NK2U26
• MFCD00045104
• A15522
• Z959307852
• UIPDPUXNQIWJLF-UHFFFAOYSA-N
• 2-Propanone, 1-(alpha,alpha,alpha-trifluoro-p-tolyl)-
• A866457
• DTXSID80494044
• EN300-101861
• SCHEMBL265118
• CS-0042568
• FT-0688498
• Methyl 4-(trifluoromethyl)benzyl ketone
• 1-[4-(Trifluoromethyl)phenyl]-2-propanone
• DB-215564
• 4-(trifluoromethyl)phenylacetone
• +Expand

• MDL： MFCD00045104
• InChIKey： UIPDPUXNQIWJLF-UHFFFAOYSA-N
• Inchi： 1S/C10H9F3O/c1-7(14)6-8-2-4-9(5-3-8)10(11,12)13/h2-5H,6H2,1H3
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C(C([H])([H])[H])=O)(F)F

Computed Properties

• Exact Mass: 202.06057
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.06054939g/mol
• Heavy Atom Count: 14
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07
• Boiling Point: 215°C at 760 mmHg